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Compound of Interest

Compound Name: (-)-Pinocampheol

Cat. No.: B12780168

Technical Guide to the Safe Handling of (-)-
Pinocampheol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the safety data and handling
precautions for (-)-Pinocampheol (CAS No: 35997-96-7). Due to a notable lack of specific
toxicological and complete GHS classification data in publicly available literature and safety
data sheets, this guide synthesizes available physical and chemical properties with established
best practices for handling analogous compounds, such as terpenoid alcohols and flammable
solids. This guide is intended to inform researchers, scientists, and drug development
professionals on the safe handling, storage, and emergency procedures for (-)-Pinocampheol,
emphasizing a precautionary approach in the absence of complete safety data. Included are
general experimental protocols for safety assessment based on OECD guidelines and a
procedural workflow for spill management.

Chemical and Physical Properties

(-)-Pinocampheol is a bicyclic monoterpenoid alcohol. While comprehensive safety data is
limited, its physical and chemical properties are crucial for safe handling and storage.
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Property Value Source(s)
Molecular Formula C10H180 [1]
Molecular Weight 154.25 g/mol [1]
CAS Number 35997-96-7 [1]
Physical Description Solid [1]
Melting Point 67 °C [1]
Boiling Point (est.) 217.00 °C @ 760.00 mm Hg [2]
Flash Point (est.) 200.00°7F (93.33°C) (Tag (2]
Closed Cup)

Water Solubility (est.) 926.3 mg/L @ 25 °C [3]
logP (o/w) (est.) 2.60-2.72 [2][3]

Hazard Identification and GHS Classification

A consensus GHS classification for (-)-Pinocampheol is not readily available in reviewed
sources. Several databases explicitly state that the GHS classification has not been
determined or provided.[3] However, based on the properties of similar terpenoid alcohols and
its status as a combustible solid, a precautionary approach is warranted.

Potential Hazards (to be assumed in the absence of data):

Flammability: As a solid with a flash point, it is considered a combustible solid.

Skin/Eye Irritation: Many alcohols can cause skin and eye irritation.

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.

Toxicity: Oral, dermal, and inhalation toxicity have not been determined.[3] The principle of

treating unknown chemicals as potentially toxic should be applied.

Handling and Personal Protective Equipment (PPE)
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Given the unknown toxicological profile, prudent laboratory practices for handling potentially
hazardous chemicals should be strictly followed.

Engineering Controls

o Work with (-)-Pinocampheol should be conducted in a well-ventilated area.

» A certified laboratory chemical fume hood is recommended for procedures that may generate
dust or aerosols.

Personal Protective Equipment

The following PPE should be worn when handling (-)-Pinocampheol:

PPE Category Specification

Chemical safety goggles or safety glasses with
Eye and Face Protection side shields. A face shield may be necessary if

splashing is possible.

Chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene). A fully-buttoned lab coat or chemical-

resistant apron.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator for particulates may

be necessary.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, open flames, and strong oxidizing agents.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations.

First Aid Measures

In case of exposure, the following first aid procedures should be followed:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.
Flush skin with copious amounts of soap and
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

A workflow for responding to a spill of (-)-Pinocampheol is outlined below.
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Workflow for (-)-Pinocampheol Spill Response

Initial Response

Alert personnel in the immediate area

Y

Evacuate the immediate spill area

Assess the spill size and immediate risk

Small & manageable spill Large or unmanageable spill

Cleanup Provedure

Don appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves Call Emergency Response Team
- Lab coat
- Respirator (if dusty)

v

Eliminate all ignition sources
(flames, sparks, hot surfaces)

A

Contain the spill using inert absorbent material
(e.g., sand, vermiculite)

v

Carefully sweep or scoop the spilled material
and absorbent into a container

v

Decontaminate the spill area
with soap and water

v

Seal and label the waste container
as hazardous waste

Follo iup Actions

Dispose of waste according to
institutional and local regulations

\ 4

Restock the spill kit

\ 4

Report the incident to the
appropriate safety personnel

End of Procedure

Click to download full resolution via product page

Caption: Workflow for (-)-Pinocampheol Spill Response.
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Experimental Protocols for Safety Assessment

Due to the absence of specific toxicological studies for (-)-Pinocampheol, this section outlines
general methodologies based on internationally recognized OECD (Organisation for Economic
Co-operation and Development) guidelines for testing chemicals. These protocols are provided
as a reference for the type of studies required to ascertain the toxicological profile of a
substance like (-)-Pinocampheol.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

This study provides information on the potential health hazards arising from a single oral
exposure to a substance.[4]

 Principle: The test involves administering the substance at one of a series of fixed dose
levels (5, 50, 300, 2000 mg/kg). The initial dose is selected based on available information,
often starting at 300 mg/kg in the absence of data.[4] The endpoint is the observation of clear

signs of toxicity, rather than mortality.[4]
o Methodology:
o Animal Selection: Healthy, young adult rodents (typically female rats) are used.[4]

o Housing and Feeding: Animals are housed in standard conditions. Food is withheld

overnight before dosing.[4]

o Dose Preparation and Administration: The test substance is typically administered via
gavage in a suitable vehicle (e.g., water, corn oil).[5]

o Sighting Study: A preliminary study is conducted with a small number of animals to
determine the appropriate starting dose for the main study.[4]

o Main Study: A stepwise procedure is used where the results from one animal determine
the dose for the next. Dosing is stopped when toxicity is observed or when no effects are

seen at the highest dose level.
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o Observation: Animals are observed for a period of at least 14 days for signs of toxicity and
mortality.[4] Body weight is recorded weekly. A gross necropsy is performed on all animals
at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (Based on OECD Guideline 439)

This in vitro test is used to identify chemicals that have the potential to cause skin irritation.[6]

¢ Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)
model. The potential for skin irritation is determined by the relative mean viability of the RhE
tissues after exposure, which is measured using the MTT assay.[7]

e Methodology:
o Test System: Commercially available, validated RhE models are used.
o Procedure:

» The test substance (solid or liquid) is applied directly to the surface of triplicate tissue
models.[7]

» Negative (e.g., sterile water) and positive (e.g., 5% SDS solution) controls are run
concurrently.[7]

= After a 60-minute exposure period, the tissues are rinsed and incubated for a 42-hour
recovery period.[7]

o Viability Assessment: Cell viability is measured by the enzymatic conversion of the yellow
MTT tetrazolium salt to a blue formazan product by mitochondrial dehydrogenases in
viable cells.[7] The formazan is then extracted, and its concentration is quantified by
measuring the optical density.

o Classification: If the mean tissue viability is reduced to < 50% of the negative control, the
substance is classified as a skin irritant (UN GHS Category 2).[7]
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Experimental Workflow for In Vitro Skin Irritation (OECD TG 439)

Preparation

Start: Reconstructed Human
Epidermis (RhE) Tissues

A4

Pre-incubation of RhE tissues

Exposure
A

Topical application of:
- Test Substance ((-)-Pinocampheol)
- Negative Control (e.g., Water)
- Positive Control (e.g., 5% SDS)

A4

Incubation for 60 minutes

A4

Rinse and wash tissues

Post—Exposmi;e & Analysis

Post-exposure incubation
(42 hours)

A4

MTT Assay to assess cell viability

A4

Extract formazan product

A4

Measure Optical Density (OD)

Classification

Calculate % viability relative
to negative control

Viability < 50%7?

Classify as Skin Irritant . .
(GHS Category 2) Classify as Non-Irritant

End of Test
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Caption: Workflow for In Vitro Skin Irritation Testing.
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Conclusion

While (-)-Pinocampheol has defined physical properties, the lack of comprehensive safety and
toxicological data necessitates a cautious and informed approach to its handling. Researchers
and laboratory personnel must adhere to stringent safety protocols, including the use of
appropriate engineering controls and personal protective equipment, as outlined in this guide.
The provided workflows for spill response and general toxicological testing methodologies
serve as a foundation for establishing safe laboratory practices until specific data for (-)-
Pinocampheol becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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